Cas no 32002-85-0 (Butanoic acid,4-(2-pyridinylthio)-)

• Product Name: Butanoic acid,4-(2-pyridinylthio)-
• CAS No: 32002-85-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 300215
• PubChem ID: 13041422
• Update Time: 2025-04-19

Butanoic acid,4-(2-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(2-pyridinylthio)-
• Butyricacid, 4-(2-pyridylthio)- (8CI)
• AKOS000161689
• 4-(Pyridin-2-ylthio)butanoic acid
• 32002-85-0
• SCHEMBL16564081
• 4-(Pyridin-2-ylthio)butanoicacid

• Inchi： 1S/C9H11NO2S/c11-9(12)5-3-7-13-8-4-1-2-6-10-8/h1-2,4,6H,3,5,7H2,(H,11,12)
• InChI Key： JFORGGPLCFNQQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CCCC(=O)O

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 50.19